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Abstract
This application note provides a comprehensive protocol for the synthesis of 3-
Piperazinobenzisothiazole hydrochloride from 3-chloro-1,2-benzisothiazole. This compound

is a key intermediate in the synthesis of various pharmaceuticals, including the antipsychotic

drug Ziprasidone.[1][2] The synthesis involves a nucleophilic aromatic substitution reaction

between 3-chloro-1,2-benzisothiazole and piperazine. This document outlines the detailed

methodology, including reaction setup, workup, and purification, and presents the quantitative

data in a structured format for clarity and reproducibility.

Introduction
3-Piperazinobenzisothiazole and its hydrochloride salt are important building blocks in

medicinal chemistry.[3][4] Notably, they are crucial precursors for the synthesis of Ziprasidone,

a potent antagonist of serotonin (5HT2) and dopamine (D2) receptors.[1][2] The synthesis

described herein is a nucleophilic aromatic substitution (SNAr) reaction, a fundamental

transformation in organic chemistry for the formation of carbon-heteroatom bonds on aromatic

rings.[5][6][7] This protocol is designed to be a reliable and efficient method for producing high-

purity 3-Piperazinobenzisothiazole hydrochloride.
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Reaction Scheme

3-chloro-1,2-benzisothiazole 3-Piperazinobenzisothiazole hydrochloride

Piperazine, tert-Butanol, Heat
2. HCl, Isopropanol

Piperazine

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of 3-Piperazinobenzisothiazole hydrochloride.

Experimental Protocol
Materials:

3-Chloro-1,2-benzisothiazole (CAS: 7716-66-7)[8]

Anhydrous Piperazine (CAS: 110-85-0)

tert-Butanol

Toluene

Isopropanol

Concentrated Hydrochloric Acid (HCl)

Sodium Hydroxide (50% aqueous solution)

Water

Nitrogen gas

Equipment:

300 mL round-bottomed flask
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Mechanical stirrer

Thermometer

Condenser with nitrogen inlet

Pressure-equalizing dropping funnel

Heating mantle or oil bath

Filtration apparatus

Vacuum oven

Procedure:

Reaction Setup: In a dry 300 mL round-bottomed flask equipped with a mechanical stirrer,

thermometer, condenser with a nitrogen inlet, and a pressure-equalizing dropping funnel,

add anhydrous piperazine (49.4 g, 0.57 mol) and tert-butanol (10 mL).[3][9]

Inert Atmosphere: Purge the flask with nitrogen gas and heat the mixture to 100 °C in an oil

bath.[3][9]

Addition of Reactant: Dissolve 3-chloro-1,2-benzisothiazole (19.45 g, 0.11 mol) in tert-

butanol (10 mL).[3][9] Add this solution to the dropping funnel.

Reaction: Slowly add the 3-chloro-1,2-benzisothiazole solution dropwise to the reaction flask

over 20 minutes. The reaction is exothermic, and the temperature should be maintained

between 112-118 °C.[3][9]

Reflux: After the addition is complete, heat the resulting yellow solution to reflux

(approximately 121 °C) and maintain at reflux for 24 hours.[3][9] The completion of the

reaction can be monitored by thin-layer chromatography.[2][9]

Quenching and Workup:

Cool the reaction mixture to 85 °C and add 120 mL of water.[3][9]
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Filter the resulting turbid solution and wash the filter cake with 60 mL of a 1:1 tert-

butanol/water solution.[9]

Combine the filtrate and washings. Adjust the pH to 12.2 with a 50% aqueous sodium

hydroxide solution.[9]

Extract the aqueous solution with toluene (200 mL), separate the layers, and then extract

the aqueous layer again with fresh toluene (100 mL).[9]

Combine the toluene layers and wash with 75 mL of water.[3][9]

Product Isolation and Purification:

Concentrate the toluene solution to a volume of 90 mL at 48°C under vacuum.[3][9]

To the concentrated solution, add isopropanol (210 mL).[3][9]

Slowly and dropwise, adjust the pH to 3.8 by adding approximately 7.6 mL of concentrated

hydrochloric acid.[3][9]

Cool the resulting slurry to 0 °C and stir for 45 minutes.[3][9]

Filter the slurry and wash the filter cake with cold isopropanol (50 mL).[3][9]

Dry the solid product under vacuum at 40 °C to yield 3-(1-piperazinyl)-1,2-benzisothiazole

hydrochloride as an off-white solid.[3][9]
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Synthesis Workflow
1. Charge Reactor

- Anhydrous Piperazine
- tert-Butanol

2. Heat to 100°C under N2

4. Slow Addition
(Maintain 112-118°C)

3. Prepare Solution
- 3-chloro-1,2-benzisothiazole

- tert-Butanol

5. Reflux at 121°C for 24h

6. Cool to 85°C & Add Water

7. Filtration

8. pH Adjustment to 12.2 (NaOH)

9. Toluene Extraction

10. Concentrate Toluene Layer

11. Add Isopropanol

12. pH Adjustment to 3.8 (HCl)

13. Cool to 0°C & Stir

14. Filtration & Washing

15. Vacuum Drying

Final Product:
3-Piperazinobenzisothiazole HCl

Click to download full resolution via product page
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Caption: Experimental workflow for the synthesis of 3-Piperazinobenzisothiazole
hydrochloride.

Quantitative Data Summary
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Parameter Value Reference

Reactants

3-chloro-1,2-benzisothiazole 19.45 g (0.11 mol) [3][9]

Anhydrous Piperazine 49.4 g (0.57 mol) [3][9]

Reaction Conditions

Reaction Temperature
112-118 °C (addition), 121 °C

(reflux)
[3][9]

Reaction Time 24 hours [3][9]

Product Characterization

Product
3-(1-piperazinyl)-1,2-

benzisothiazole hydrochloride
[3][9]

Appearance Off-white solid [3][9]

Yield 23.59 g (80%) [3][9]

Molecular Formula C₁₁H₁₄ClN₃S [10]

Molecular Weight 255.77 g/mol [10][11]

Melting Point (free base) 89-90 °C [12]

Spectroscopic Data (Free

Base)

¹H NMR (400 MHz, CDCl₃)

δ = 7.42 (t, J = 7.2 Hz, 1H),

7.29 (m, 3H), 4.14 (t, J = 4.8

Hz, 4H), 3.15 (t, J = 4.8 Hz,

4H)

[1]

¹³C NMR (100 MHz,

DMSO+CDCl₃)

166.8, 156.2, 135.8, 128.5,

127.6, 125.2, 124.9, 119.8,

53.6, 49.2, 46.6, 45.1, 7.1

[1]

Safety Precautions
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Handle all chemicals in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

3-chloro-1,2-benzisothiazole is irritating to the eyes, respiratory system, and skin.[8]

Piperazine is corrosive and can cause burns.

Concentrated hydrochloric acid and sodium hydroxide are highly corrosive. Handle with

extreme care.

The reaction is exothermic; careful control of the addition rate and temperature is crucial.

Conclusion
The protocol described provides a robust and high-yielding method for the synthesis of 3-
Piperazinobenzisothiazole hydrochloride. The detailed steps and quantitative data

presented in this application note should enable researchers to reproduce this synthesis

successfully. This key intermediate can be utilized in the development of various

pharmaceutical compounds, contributing to advancements in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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